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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
fermentation of FR901379, a crucial precursor for the antifungal agent micafungin. The
protocols are compiled from various scientific studies and patents, focusing on the cultivation of
Coleophoma empetri.

Introduction

FR901379 is a sulfonated lipohexapeptide nonribosomal peptide produced by the filamentous
fungus Coleophoma empetri[1][2]. It serves as the key intermediate in the semi-synthesis of
micafungin, an important echinocandin-type antifungal drug used in clinical settings for treating
invasive fungal infections[1][2]. The fermentation process to produce FR901379 is a critical
step in the manufacturing of micafungin[1]. Low fermentation efficiency can increase production
costs, hindering the widespread clinical application of micafungin[1]. This document outlines
protocols for shake flask and bioreactor cultivation of C. empetri for FR901379 production,
including media compositions and key fermentation parameters.
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Microorganism

The primary producing organism for FR901379 is the filamentous fungus Coleophoma
empetri[1][2]. Various strains have been utilized and genetically engineered to enhance
production titers. For instance, metabolic engineering of C. empetri MEFCO09 has led to strains
with significantly improved FR901379 yields[1].

Experimental Protocols
Inoculum Preparation (Seed Culture)

A two-stage inoculum preparation is typically employed to ensure a healthy and abundant
mycelial culture for inoculation into the production fermenter.

Protocol:

 Strain Revival: Revive a stock culture of Coleophoma empetri on a solid medium such as
Potato Dextrose Agar (PDA).

o Seed Culture: Inoculate fresh mycelia into a 250 mL shake flask containing 50 mL of MKS
seed culture medium[1].

 Incubation: Incubate the seed culture for 2 days at 25 °C with agitation at 220 rpm[1].

Production Fermentation

The production of FR901379 can be carried out in shake flasks for screening and optimization
studies, or in bioreactors for larger-scale production.

Protocol:

 Inoculation: Transfer 5 mL of the seed culture into a 250 mL shake flask containing 50 mL of
MKF fermentation medium|[1].

 Incubation: Cultivate at 25 °C with agitation at 220 rpm for 8 to 10 days[1].

For higher yields, a fed-batch fermentation strategy is often employed in a controlled bioreactor
environment.
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Protocol:

Inoculation: Inoculate the production fermenter containing MKF medium with a suitable
volume of the seed culture (e.g., 2-5% v/V)[3].

« Initial Batch Phase: Maintain the fermentation at 24-26 °C[3]. Control the dissolved oxygen
(DO) level at a minimum of 10-20% air saturation through a cascade of agitation (ranging
from 400-600 rpm) and aeration (around 1.0 vvm)[3][4].

» Fed-Batch Phase: After a specific period of initial growth (e.g., 5 days), initiate feeding of a
concentrated nutrient solution. For example, after 5 days of incubation, an additional 180 g of
D-sorbitol can be fed[4]. In some processes, methyl hexadecanoate is added after 24-72
hours of fermentation to serve as a precursor for the fatty acid side chain of FR901379[5].

e Fermentation Duration: Continue the fermentation for a total of 11 to 12 days, or until the
concentration of FR901379 ceases to increase[4][5].

Data Presentation
Table 1: Media Compositions for FR901379 Fermentation
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Seed Medium

Fermentation

Fermentation

Component (MKS) (g/L) Medi-um (MKF) (glL) Meo!ium (glL) -
- Option 1 Option 2

Soluble Starch 15[1][6][7]

Sucrose 10[1][6][7]

Cottonseed Meal 5[1][6][7] 20[5]

Peptone 10[1][6][7] 10[1][6][7] 10[5]

KH2POa4 1[1][6][7] 1[1][6][7]

CaCOs 2[1][6][7] 2[1][6][7] 4[5]

Glucose 10[1][6][7] 50[5]

Corn Starch 30[1][6][7]

D-Sorbitol 160[1]

(NH4)2S04 6[1]6][7]

FeS0a-7H20 0.3[1][6][7]

ZnS04-7H20 0.01[1][6][7]

Fructose 140-150[3]

Corn Gluten Powder 10-20[3]

Casein 6-7.5[3]

Yeast Peptone 5-9[3]

Magnesium Sulfate 2[3][5]

Dipotassium

Hydrogen Phosphate 0-5-0.8(3]

Defoamer 0.5-1[3]

pH 6.5[11[6][7] 6.5[1][6][7] Not specified
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Table 2: Fermentation Parameters for FR901379

Production

Parameter Shake Flask Bioreactor

Temperature 25 °C[1] 23-27 °C[8]

pH 6.5 (initial)[1][6][7] 6.5 (initial)[1][6][7]

o 400-600 rpm (cascade control)
Agitation 220 rpm[1]
[4]

Aeration N/A 1.0 vwm[4]

Dissolved Oxygen N/A Maintained at >10-20%][3][4]

Fermentation Time 8-10 daysl[1] 11-12 days[4]
Visualizations

Experimental Workflow
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Caption: Experimental workflow for the fermentation of FR901379.

FR901379 Biosynthesis and Regulation
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Caption: Simplified overview of the FR901379 biosynthesis pathway and its regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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